Cas no 1270312-18-9 (2-amino-3-(3-chloro-2-methoxyphenyl)propanoic acid)

• Product Name: 2-amino-3-(3-chloro-2-methoxyphenyl)propanoic acid
• CAS No: 1270312-18-9
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• CID: 6368570
• PubChem ID: 82618959
• Update Time: 2025-10-05

2-amino-3-(3-chloro-2-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-chloro-2-methoxyphenyl)propanoic acid
• 1270312-18-9
• EN300-1981544

• Inchi： 1S/C10H12ClNO3/c1-15-9-6(3-2-4-7(9)11)5-8(12)10(13)14/h2-4,8H,5,12H2,1H3,(H,13,14)
• InChI Key： CTGFLAJTRCVESO-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=CC=1CC(N)C(=O)O)Cl)C

Computed Properties

• Exact Mass: 229.0505709g/mol
• Monoisotopic Mass: 229.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.324±0.06 g/cm3(Predicted)
• Boiling Point: 364.3±42.0 °C(Predicted)
• pka: 2.24±0.15(Predicted)

Additional information on 2-amino-3-(3-chloro-2-methoxyphenyl)propanoic acid

Research Brief on 2-amino-3-(3-chloro-2-methoxyphenyl)propanoic acid (CAS: 1270312-18-9): Recent Advances and Applications

2-amino-3-(3-chloro-2-methoxyphenyl)propanoic acid (CAS: 1270312-18-9) is a synthetic amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique chloro-methoxy-phenyl substitution, has shown promising potential in various therapeutic applications, including as a building block for peptide-based drugs and as a modulator of biological pathways. Recent studies have explored its pharmacological properties, synthetic routes, and potential clinical applications, making it a compound of high interest in drug discovery and development.

One of the key areas of research involving 2-amino-3-(3-chloro-2-methoxyphenyl)propanoic acid is its role in the design of novel peptide therapeutics. The compound's structural features, including the chloro and methoxy substituents, contribute to its ability to interact with specific biological targets, such as enzymes and receptors. Recent publications have highlighted its use in the synthesis of peptidomimetics, which are designed to mimic the activity of natural peptides while offering improved stability and bioavailability. These advancements underscore the compound's versatility in medicinal chemistry.

In addition to its applications in peptide design, 2-amino-3-(3-chloro-2-methoxyphenyl)propanoic acid has been investigated for its potential as a modulator of inflammatory and metabolic pathways. Preclinical studies have demonstrated its ability to influence key signaling molecules, such as NF-κB and AMPK, which are critical in the regulation of inflammation and energy metabolism. These findings suggest that the compound could serve as a lead structure for the development of new anti-inflammatory or metabolic disorder therapeutics. Further research is needed to elucidate its mechanism of action and optimize its pharmacological profile.

The synthetic routes to 2-amino-3-(3-chloro-2-methoxyphenyl)propanoic acid have also been a focus of recent research. Efficient and scalable methods for its production are essential for its broader application in drug discovery. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled the production of this compound with high enantiomeric purity, which is crucial for its biological activity. These synthetic innovations not only facilitate the study of the compound but also pave the way for its industrial-scale production.

Despite the promising potential of 2-amino-3-(3-chloro-2-methoxyphenyl)propanoic acid, challenges remain in its development as a therapeutic agent. Issues such as solubility, pharmacokinetics, and toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into clinical applications. Ongoing research aims to optimize its properties and explore its utility in combination therapies.

In conclusion, 2-amino-3-(3-chloro-2-methoxyphenyl)propanoic acid (CAS: 1270312-18-9) represents a valuable scaffold in chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a compound of significant interest for further investigation. As research progresses, this molecule may contribute to the development of innovative therapies for a range of diseases, highlighting the importance of continued exploration in this area.